Cas no 2320543-81-3 (4-(2,1,3-benzothiadiazole-4-sulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one)

• Product Name: 4-(2,1,3-benzothiadiazole-4-sulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one
• CAS No: 2320543-81-3
• MF: C₁₃H₁₁N₅O₃S₃
• MW: 381.453137636185
• CID: 5922533
• PubChem ID: 134161910
• Update Time: 2025-10-30

4-(2,1,3-benzothiadiazole-4-sulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,1,3-benzothiadiazole-4-sulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one
• F6573-8228
• AKOS040705485
• 4-(2,1,3-benzothiadiazol-4-ylsulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one
• 2320543-81-3
• 4-(benzo[c][1,2,5]thiadiazol-4-ylsulfonyl)-1-(thiazol-2-yl)piperazin-2-one

• Inchi： 1S/C13H11N5O3S3/c19-11-8-17(5-6-18(11)13-14-4-7-22-13)24(20,21)10-3-1-2-9-12(10)16-23-15-9/h1-4,7H,5-6,8H2
• InChI Key： GQEDJMHJGPKSHK-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(N1CC(N(C2=NC=CS2)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 381.00240275g/mol
• Monoisotopic Mass: 381.00240275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 161Ų

Additional information on 4-(2,1,3-benzothiadiazole-4-sulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one

Comprehensive Overview of 4-(2,1,3-benzothiadiazole-4-sulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one (CAS No. 2320543-81-3)

The compound 4-(2,1,3-benzothiadiazole-4-sulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one (CAS No. 2320543-81-3) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and material science. Its intricate architecture, featuring a benzothiadiazole core linked to a thiazole moiety via a piperazin-2-one bridge, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a fluorescent probe, given the photophysical properties of the benzothiadiazole unit, which is known for its high quantum yield and stability.

In recent years, the demand for high-performance organic electronic materials has surged, driven by advancements in OLED technology and solar cell development. The benzothiadiazole scaffold, a key component of this compound, is widely recognized for its electron-accepting capabilities, making it invaluable in the design of organic semiconductors. This has led to a spike in searches for "benzothiadiazole derivatives" and "thiazole-based compounds," reflecting the growing interest in these materials. The integration of a sulfonyl group further enhances the compound's solubility and processability, addressing a common challenge in the fabrication of thin-film devices.

From a pharmacological perspective, the piperazin-2-one moiety in 4-(2,1,3-benzothiadiazole-4-sulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one is a versatile pharmacophore often associated with CNS activity. This has prompted investigations into its potential as a neuroprotective agent or kinase inhibitor, aligning with the current focus on targeted drug discovery. Online queries such as "piperazine derivatives in drug design" and "thiazole medicinal chemistry" highlight the relevance of this compound in modern pharmaceutical research.

The synthesis of CAS No. 2320543-81-3 involves multi-step organic transformations, including sulfonylation and cyclization reactions, which are frequently discussed in academic forums and patent literature. Its structure-activity relationship (SAR) is a hot topic, with researchers exploring modifications to optimize its electronic properties or biological efficacy. Notably, the compound's thermal stability and photoluminescence characteristics make it a subject of interest for optoelectronic applications, a field that has seen exponential growth due to the rise of flexible electronics and wearable technology.

Environmental and green chemistry considerations are also shaping the discourse around this compound. With increasing scrutiny on sustainable synthesis methods, scientists are evaluating eco-friendly routes to produce benzothiadiazole-based molecules. Searches for "green synthesis of heterocycles" and "biodegradable electronic materials" underscore this trend. The compound's potential in bioimaging, owing to its fluorescence properties, further expands its utility in life sciences, a sector where non-invasive diagnostics are in high demand.

In summary, 4-(2,1,3-benzothiadiazole-4-sulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one (CAS No. 2320543-81-3) represents a multifaceted molecule with applications spanning materials science, pharmacology, and environmental technology. Its unique structural features and adaptable properties position it as a valuable subject for ongoing research, resonating with contemporary scientific and industrial priorities.